Cas no 105-60-2 (Caprolactam)

• Product Name: Caprolactam
• CAS No: 105-60-2
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD00006936
• CID: 35339
• PubChem ID: 7768
• Update Time: 2025-08-14

Caprolactam Chemical and Physical Properties

Names and Identifiers

• Azepan-2-one
• CPL
• 2-Oxohexamethylenimine
• 1,6-hexanolactam
• 6-hexanelactam
• perhydroazepin-2-one
• Hexahydro-2H-azepine-2-one~2-Oxohexamethyleneimine
• epsilum-Caprolactam
• Caprolactam
• epsilon-Caprolactam
• epsilon-Caprolactam Zone Refined (number of passes:24)
• ε-?Caprolactam
• 6-Caprolactam
• hexahydro-2H-Azepin-2-one
• ε-​Caprolactam
• ε-Caprolactam
• Nylon 6 chip’
• A1030
• Capron
• Grilon
• hexahydroazepin-2-one
• Hexanolactam
• Itamid
• Kapron
• P 6
• PA 6
• Caprolactam,CP
• Cyclohexanoneisooxime Zone Refined (number of passes:24)
• 2-Ketohexamethyleneimine Zone Refined (number of passes:24)
• 2-Oxohexamethyleneimine Zone Refined (number of passes:24)
• Cyclohexanoneisooxime
• 2-Oxohexamethyleneimine
• Aza-2-cycloheptanone
• PK 4
• Akulon
• Aminocaproic lactam
• 2-Azacycloheptanone
• 2H-Azepin-2-one, hexahydro-
• 2-Perhydroazepinone
• Hexahydro-2-azepinone
• 1,6-Hexolactam
• Hexanone isoxime
• Caprolattame
• Hexanonisoxim
• Cyclohexanone iso-oxime
• 2-Ketohexamethylenimine
• E-Caprolactam
• 6-Aminocaproic acid lactam
• Caprolactam monomer
• Epsylon kaprolaktam
• 2-Ketohexamethyleneimine
• Kapromin
• cis-Hexahydro-2-azepinone
• Chemlon
• J-510225
• Ultramid B 5
• EC 203-313-2
• FT-0623443
• Kaprolon
• 5-21-06-00444 (Beilstein Handbook Reference)
• hexahydro 2H Azepin 2 one
• Itamide 25
• CHEMBL276218
• NSC25536
• Orgamide
• Ertalon 6sa
• Caprolactam dust and vapor
• CAS-105-60-2
• CCRIS 119
• Durethan bk
• Maranyl F 114
• CAPROLACTAM [USP-RS]
• epsilon-?Caprolactam
• hexano-6-lactam
• hexannic acid
• CAPROLACTAM (USP-RS)
• Plaskon 8252
• Hexahydro-2H-azepine-2-one
• EINECS 203-313-2
• Amilan CM 1001
• Hexanonisoxim [German]
• Plaskon 8201
• Nylon cm 1031
• NSC4977
• Kaprolon B
• E-caprolactum
• UBE 1022B
• Stilon
• InChI=1/C6H11NO/c8-6-4-2-1-3-5-7-6/h1-5H2,(H,7,8
• Kaprolaktam
• Amilan CM 1001C
• 105-60-2
• Maranyl F 500
• CM 1001
• Hexanoic acid, lactam
• ZINC ACEXAMATE IMPURITY D [EP IMPURITY]
• Capron B
• Spencer 601
• Ultramid bmk
• Plaskon xp 607
• Widlon
• Kaprolit
• Vidlon
• epsilon caprolactam
• Tox21_300163
• CM 1031
• NSC-117393
• caprolactim
• Metamid
• epsilon -caprolactam
• Itamide 350
• azacycloheptane-2-one
• Capron 8256
• bmse000372
• EN300-19667
• Durethan bkv 55H
• Renyl mv
• Capron PK4
• Tarlon xb
• CM 1041
• Plaskon 201
• 2-Azepinone, hexahydro-, (Z)-
• Hexamethylenimine, 2-oxo-
• NSC117393
• 1,6-Hexalactam
• epsilon-Caprolactam, 99%
• A23500
• 1-Aza-2-cycloheptanone
• Hexanoic acid, 6-amino-, lactam
• 9012-16-2
• ?2-Oxohexamethylenimine
• Itamide S
• Capron gr 8258
• 6-CAPROLACTAN
• Plaskon 8207
• EPSILON-CAPROLACTAM-D10
• 2H-azepin-7-one,hexahydro
• SCHEMBL19610
• 2H-AZEPIN-2-ONE,HEXAHYDRO
• NSC-25536
• HEXAMETHYLENIMINE,2-OXO-
• Ultramid B 3
• Hexanoic acid, 6-amino-, cyclic lactam
• Capran 77C
• Itamid 250
• Capron 8252
• gamma-caprolactam
• UNII-6879X594Z8
• Capron 8250
• FEMA NO. 4235
• NCI-C50646
• hexanoic acid-6-amino-lactam
• omega-caprolactum
• Relon P
• CM 1011
• 6879X594Z8
• Caprolon V
• C06593
• CAPROLACTAM [HSDB]
• Amilan CM 1011
• Stylon
• Ultramid B 4
• azacycloheptan-2-one
• Miramid H 2
• NCGC00253933-01
• D70254
• Durethan bkv 30H
• HEXANOIC ACID,6-AMINO,LACTAM E-CAPROLACTAM
• 1,6-HEXALACTAM [FHFI]
• Itamide 250G
• Durethan bk 30S
• Capran 80
• 6-Aminohexanoic acid lactam
• Tox21_202202
• MFCD00006936
• Tarnamid T
• e-Kaprolaktam [Czech]
• Spencer 401
• Zytel 211
• Plaskon 8202C
• NCGC00247913-02
• Epsylon kaprolaktam [Polish]
• BRN 0106934
• Steelon
• NCGC00259751-01
• Hexanoic acid, cyclic lactam
• Kaprolit B
• AM802872
• Capron 8253
• Orgamid rmnocd
• Itamide 35
• DTXSID4020240
• Alkamid
• DTXCID00240
• CAPROLACTAM (IARC)
• 2-Azepanone #
• Sipas 60
• HSDB 187
• Nylon X 1051
• Amilan CM 1001G
• WLN: T7MVTJ
• Kapron A
• Tarnamid T 27
• Maranyl F 124
• Capron 8257
• ATM 2(NYLON)
• Nylon A1035sf
• .omega.-Caprolactam
• NCGC00247913-01
• CAPROLACTAM [MI]
• AKOS000119969
• STR02412
• Extrom 6N
• Dull 704
• Caprolattame [French]
• NS00008125
• Torayca N 6
• Q409397
• Capron gr 8256
• Plaskon 8205
• NIOSH/CM3900000
• NSC-4977
• Caprolon B
• Itamide 250
• Tarnamid T 2
• 2H-Azepin-7-one, hexahydro-
• Tarlon X-A
• AI3-14515
• Kapromine
• FT-0625676
• epsilon-Caprolactam, analytical standard
• e-Kaprolaktam
• CM39000000
• 6-hexanolactam
• hexanoic acid-6-amino-,lactam
• Kapron B
• .epsilon.-Caprolactam
• F0001-0110
• CHEBI:28579
• ZINC ACEXAMATE IMPURITY D (EP IMPURITY)
• Lactam, aminocaproic
• c0432
• NSC 117393
• CAPROLACTAM [IARC]
• Danamid
• Caprolactam,(S)
• Plaskon 8201hs
• Plaskin 8200
• 6-Aminohexanoic acid cyclic lactam
• Miramid wm 55
• DB-032192
• 1ST001876-1000
• HY-W010542
• MFCD19226350
• 1ST001876
• STK378587
• DB-003880
• Caprolactam Solution in Acetone, 1000mug/mL
• CS-W011258

• MDL： MFCD00006936
• Inchi： 1S/C6H11NO/c8-6-4-2-1-3-5-7-6/h1-5H2,(H,7,8)
• InChI Key： JBKVHLHDHHXQEQ-UHFFFAOYSA-N
• SMILES： O=C1CCCCCN1
• BRN： 106934

Computed Properties

• Exact Mass: 113.08400
• Monoisotopic Mass: 113.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.1
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: White lobular flake crystals
• Density: 1.01
• Melting Point: 68-71 °C (lit.)
• Boiling Point: 136-138 °C/10 mmHg(lit.)
• Flash Point: Fahrenheit: 305.6 ° f
  Celsius: 152 ° c
  
• Refractive Index: 1.4935
• PH: 7.0-8.5 (333g/l, H2O, 20℃)
• Solubility: H2O: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: 4560 g/L (20 ºC)
• PSA: 29.10000
• LogP: 1.00540
• Sensitiveness: Sensitive to humidity;
• Merck: 1761
• Vapor Pressure: <0.01 mmHg ( 20 °C)
• FEMA: 2002
• Solubility: Soluble in water, petroleum hydrocarbons, cyclohexene, benzene, toluene, ethanol, ether, tetrahydrofuran, dimethylformamide and chlorinated hydrocarbons

Caprolactam Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H332,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：1
• Hazard Category Code： 20/22-36/37/38
• Safety Instruction： S2
• RTECS：CM3675000
• Hazardous Material Identification：
• Risk Phrases：R20/22; R36/37/38
• TSCA：Yes
• Toxicity：LD50 orally in rats: 2.14 g/kg (Smyth)
• Explosive Limit：1.4-8%(V)
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides